Cas no 15128-86-6 (3-Pyridinol, 2-nitro-,3-acetate)

3-Pyridinol, 2-nitro-,3-acetate structure
15128-86-6 structure
Product Name:3-Pyridinol, 2-nitro-,3-acetate
CAS No:15128-86-6
MF:C7H6N2O4
MW:182.133541584015
CID:224750
PubChem ID:322354
Update Time:2025-04-19

3-Pyridinol, 2-nitro-,3-acetate Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinol, 2-nitro-,3-acetate
    • (2-nitropyridin-3-yl) acetate
    • 3-Acetoxy-2-nitropyridin
    • 3-acetoxy-2-nitro-pyridine
    • AC1L8695
    • NSC279498
    • 15128-86-6
    • NSC-279498
    • Acetic acid 2-nitro-pyridin-3-yl ester
    • nitro-3-pyridyl acetate
    • DTXSID50313990
    • Inchi: 1S/C7H6N2O4/c1-5(10)13-6-3-2-4-8-7(6)9(11)12/h2-4H,1H3
    • InChI Key: SEIJLONYISLZRD-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1=CC=CN=C1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 182.03278
  • Monoisotopic Mass: 182.033
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 85Ų

Experimental Properties

  • Density: 1.378
  • Boiling Point: 341.1°C at 760 mmHg
  • Flash Point: 160.1°C
  • Refractive Index: 1.552
  • PSA: 82.33
  • LogP: 1.43830
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